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Compound of Interest

Compound Name: 2-Methylvaleric acid

Cat. No.: B147345

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 2-Methylvaleric acid in a laboratory setting. Adherence to these guidelines is
crucial for ensuring personnel safety and maintaining the integrity of the chemical.

Chemical and Physical Properties

2-Methylvaleric acid is a colorless to pale yellow liquid with a pungent, acrid odor.[1][2] It is
important to be familiar with its physical and chemical properties to handle it safely.

Table 1: Physical and Chemical Properties of 2-Methylvaleric Acid
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Property Value References
Molecular Formula C6H1202 [1]
Molecular Weight 116.16 g/mol [3]
Appearance Colorless to pale yellow liquid [1114]
Odor Pungent, acrid [1112]
Boiling Point 196-198 °C (384.8 - 388.4 °F) [5]
Melting Point -85 °C [1]
Flash Point 91 °C (195.8 °F) [5]
Density 0.931 g/mL at 25 °C [1][6]
Solubility in Water 13 g/L [1112]
Vapor Pressure 0.18 mmHg at 25 °C [1]

Safety and Hazard Information

2-Methylvaleric acid is classified as a corrosive and combustible liquid.[7] It can cause severe
skin burns and eye damage.[7]

Table 2: Hazard Identification and Safety Precautions
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Hazard GHS Classification

Precautionary
References
Statements

Skin
Corrosion/Irritation
(Category 1B),

Serious Eye

Health Hazards

Damage/Eye Irritation

(Category 1)

Wear protective

gloves, protective

clothing, eye

protection, and face
protection. Wash skin
thoroughly after BI7]
handling. Do not

breathe

dust/fume/gas/mist/iva

pors/spray.

) Combustible Liquid
Fire Hazards
(Category 4)

Keep away from heat,
sparks, open flames,
and hot surfaces. No
smoking. Use dry [5][7]
sand, dry chemical, or
alcohol-resistant foam

to extinguish.

Toxicological Data LD50 Oral (Rat)

2040 mg/kg [51[8]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Methylvaleric acid to minimize

exposure risk.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Type Specification References

) Safety goggles and a face
Eye/Face Protection ) ) [5][8]
shield are required.

Chemical-resistant gloves
Skin Protection (e.g., nitrile rubber) and [518]

impervious protective clothing.

Use a NIOSH/MSHA-approved
) ) respirator with an appropriate
Respiratory Protection ] ) ] [5]
cartridge for organic vapors if

ventilation is inadequate.

Experimental Protocols

4.1. Receiving and Unpacking

Visually inspect the package for any signs of damage or leaks upon receipt.

Wear appropriate PPE (lab coat, gloves, and safety glasses) before opening the package.

Open the package in a well-ventilated area, preferably within a chemical fume hood.

Verify that the container is properly labeled and sealed.

Check for any damage to the primary container. If damaged, follow the spill cleanup protocol.

Record the date of receipt on the container.

4.2. Handling and Dispensing

 All handling of 2-Methylvaleric acid should be conducted in a well-ventilated laboratory,
ideally within a certified chemical fume hood.[5]

o Ensure that an eyewash station and safety shower are readily accessible.[5]

¢ Wear the recommended PPE as detailed in Table 3.
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e Ground and bond containers when transferring material to prevent static discharge.

» Use only compatible and clean equipment for dispensing (e.g., glass or corrosion-resistant
materials).[8]

» Avoid inhalation of vapors and direct contact with skin and eyes.[5]

 After handling, wash hands and any exposed skin thoroughly.[5]

4.3. Storage

o Store 2-Methylvaleric acid in a tightly closed, original container in a dry, cool, and well-
ventilated area.[5][7]

o Keep the container in a locked storage area accessible only to authorized personnel.[7][9]

« Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[5][7]

o Keep away from heat, sparks, open flames, and other sources of ignition.[5][7]

e The recommended storage temperature is room temperature.[1]

4.4. Spill and Leak Procedures

» Small Spills:

Evacuate the immediate area.

o

o Wear appropriate PPE, including respiratory protection.

o Contain the spill using an inert absorbent material (e.g., sand, vermiculite, or commercial
sorbent pads).

o Carefully collect the absorbed material into a labeled, sealed container for hazardous
waste disposal.

o Clean the spill area with a suitable solvent, followed by washing with soap and water.
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e Large Spills:

(¢]

Evacuate the laboratory and alert personnel in adjacent areas.

[¢]

Activate the fire alarm if there is a risk of fire.

[¢]

Contact the institution's emergency response team immediately.

[e]

Do not attempt to clean up a large spill without proper training and equipment.

4.5. Waste Disposal

Dispose of 2-Methylvaleric acid and any contaminated materials as hazardous chemical
waste.

Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Do not pour waste down the drain.[5]

Use a licensed hazardous waste disposal company.

First-Aid Measures

Table 4: First-Aid Procedures for 2-Methylvaleric Acid Exposure
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Exposure Route

First-Aid Procedure

References

Inhalation

Move the victim to fresh air. If
not breathing, give artificial
respiration. Seek immediate

medical attention.

[5]

Skin Contact

Immediately remove all
contaminated clothing. Rinse
skin with plenty of water for at
least 15 minutes. Seek

immediate medical attention.

[5]

Eye Contact

Immediately rinse eyes with
plenty of water for at least 15
minutes, also under the
eyelids. Remove contact
lenses if present and easy to
do. Continue rinsing. Seek

immediate medical attention.

[5]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[5]

Logical Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and storage of 2-

Methylvaleric acid in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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